Cas no 1249548-46-6 (4-Amino-3-(4-hydroxybutoxy)benzoic acid)

• Product Name: 4-Amino-3-(4-hydroxybutoxy)benzoic acid
• CAS No: 1249548-46-6
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• MDL: MFCD16154807
• CID: 4581250
• PubChem ID: 61669401
• Update Time: 2025-08-05

4-Amino-3-(4-hydroxybutoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-hydroxybutoxy)benzoic acid
• Z2689172041
• 4-Amino-3-(4-hydroxybutoxy)benzoic acid

• MDL： MFCD16154807
• Inchi： 1S/C11H15NO4/c12-9-4-3-8(11(14)15)7-10(9)16-6-2-1-5-13/h3-4,7,13H,1-2,5-6,12H2,(H,14,15)
• InChI Key： SAKYWUPGSPAUGN-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CC=1N)CCCCO

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 222
• XLogP3: 0.6
• Topological Polar Surface Area: 92.8

Additional information on 4-Amino-3-(4-hydroxybutoxy)benzoic acid

4-Amino-3-(4-hydroxybutoxy)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1249548-46-6, known as 4-Amino-3-(4-hydroxybutoxy)benzoic Acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic acids, specifically benzoic acids, and features a unique substitution pattern that contributes to its versatile properties. The benzoic acid core is modified with an amino group at the para position and a hydroxybutoxy group at the meta position, making it a valuable compound for research and development in fields such as pharmaceuticals, materials science, and analytical chemistry.

Recent studies have highlighted the importance of substituted benzoic acids in drug design due to their ability to modulate biological activities through strategic modifications. The amino group in this compound introduces nucleophilic properties, while the hydroxybutoxy group adds hydrophilicity and potential for hydrogen bonding. These characteristics make 4-Amino-3-(4-hydroxybutoxy)benzoic Acid an ideal candidate for exploring new drug delivery systems and bioactive molecules.

One of the most promising applications of this compound lies in its role as a precursor for advanced materials. Researchers have demonstrated that derivatives of substituted benzoic acids can be used to synthesize high-performance polymers and nanoparticles. For instance, the hydroxybutoxy group can serve as a reactive site for polymerization or cross-linking, enabling the creation of materials with tailored mechanical and thermal properties. This aligns with current trends in materials science focused on sustainable and functional materials.

In the realm of pharmaceuticals, 4-Amino-3-(4-hydroxybutoxy)benzoic Acid has shown potential as an intermediate in the synthesis of bioactive compounds. Its structure allows for further functionalization, enabling the creation of molecules with enhanced pharmacokinetic profiles. Recent research has explored its use in designing inhibitors for key enzymes involved in diseases such as cancer and neurodegenerative disorders. The ability to fine-tune its substituents provides a platform for developing highly specific therapeutic agents.

The synthesis of 4-Amino-3-(4-hydroxybutoxy)benzoic Acid involves a multi-step process that combines principles from organic synthesis and catalysis. Modern methodologies, such as microwave-assisted synthesis and enzymatic catalysis, have been employed to optimize its production. These advancements not only improve yield and purity but also reduce environmental impact, aligning with green chemistry principles.

Another area where this compound has garnered attention is in analytical chemistry. Its unique structure makes it an excellent candidate for developing sensors and biosensors. The amino group can act as a recognition element for specific analytes, while the hydroxybutoxy group enhances sensitivity through signal amplification. Recent studies have demonstrated its utility in detecting heavy metal ions and biomolecules, showcasing its potential in environmental monitoring and diagnostics.

Looking ahead, ongoing research aims to explore the full spectrum of applications for 4-Amino-3-(4-hydroxybutoxy)benzoic Acid. Collaborative efforts between academia and industry are expected to unlock new possibilities in areas such as nanotechnology, drug delivery, and renewable energy. By leveraging cutting-edge techniques like machine learning for molecular design, scientists can further enhance its properties and expand its utility.